Cas no 1092301-40-0 (Methyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: Methyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1092301-40-0
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• CID: 2116373
• Update Time: 2023-08-04

Methyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• Methyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C12H12ClN3O2/c1-8-11(12(17)18-2)14-15-16(8)7-9-3-5-10(13)6-4-9/h3-6H,7H2,1-2H3
• InChI Key： RZYSELMIRDLWSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=C(C(=O)OC)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Topological Polar Surface Area: 57